Cas no 1159977-54-4 (Oxcarbazepine N-Sulfate)

• Product Name: Oxcarbazepine N-Sulfate
• CAS No: 1159977-54-4
• MF: C₁₅H₁₂N₂O₅S
• MW: 332.331182479858
• CID: 824326
• PubChem ID: 46782649
• Update Time: 2025-06-23

Oxcarbazepine N-Sulfate Chemical and Physical Properties

Names and Identifiers

• Oxcarbazepine N-Sulfate
• (5-oxo-6H-benzo[b][1]benzazepine-11-carbonyl)sulfamic acid
• Oxcarbazepine N-Sulf
• (10-Oxo-10,11-dihydro-5H-dibenzo[b,f]azepine-5-carbonyl)sulfamic acid
• DTXSID20676089
• 1159977-54-4
• J-003362

• Inchi： 1S/C15H12N2O5S/c18-14-9-10-5-1-3-7-12(10)17(15(19)16-23(20,21)22)13-8-4-2-6-11(13)14/h1-8H,9H2,(H,16,19)(H,20,21,22)
• InChI Key： FAUUBMUNUJEFKW-UHFFFAOYSA-N
• SMILES： S(NC(N1C2C=CC=CC=2C(CC2C=CC=CC1=2)=O)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 332.04700
• Monoisotopic Mass: 332.04669266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 115.65000
• LogP: 3.42610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Dibenzazepines

Additional information on Oxcarbazepine N-Sulfate

Introduction to Oxcarbazepine N-Sulfate (CAS No. 1159977-54-4)

Oxcarbazepine N-Sulfate is a pharmacologically significant derivative of the anticonvulsant drug oxcarbazepine, characterized by the introduction of a sulfonate group at the nitrogen atom. This modification enhances its solubility and bioavailability, making it a valuable compound in the pharmaceutical industry. With a Chemical Abstracts Service (CAS) number of 1159977-54-4, this compound has garnered attention for its potential therapeutic applications, particularly in the management of neurological disorders.

The synthesis of Oxcarbazepine N-Sulfate involves a carefully controlled chemical process that ensures high purity and yield. The sulfonation of oxcarbazepine is typically achieved using sulfur trioxide or oleum in an inert atmosphere, followed by crystallization to isolate the final product. This synthetic route has been optimized to minimize side reactions and maximize the formation of the desired sulfonate derivative.

In recent years, Oxcarbazepine N-Sulfate has been studied extensively for its pharmacokinetic properties. Unlike its parent compound, oxcarbazepine, which is primarily metabolized by cytochrome P450 enzymes, the sulfonate derivative exhibits different metabolic pathways. This difference has implications for drug interactions and dosing regimens, making it a subject of interest in clinical pharmacology.

One of the most compelling aspects of Oxcarbazepine N-Sulfate is its potential in treating refractory epilepsy. Clinical trials have demonstrated that this compound can effectively reduce seizure frequency in patients who have not responded well to traditional anticonvulsants. The enhanced solubility profile allows for more consistent absorption, leading to improved therapeutic outcomes.

Furthermore, research suggests that Oxcarbazepine N-Sulfate may have neuroprotective properties beyond its anticonvulsant effects. Studies indicate that it can modulate neurotransmitter systems, such as glutamate and GABA, which are implicated in various neurological conditions. This dual mechanism of action makes it a promising candidate for treating not only epilepsy but also other disorders like neuropathic pain and migraine.

The pharmacological profile of Oxcarbazepine N-Sulfate has also been explored in preclinical models. Animal studies have shown that it exhibits a low toxicity profile with minimal side effects at therapeutic doses. This makes it a favorable option for long-term treatment regimens. Additionally, its stability under various storage conditions enhances its practicality for clinical use.

Recent advancements in drug delivery systems have further expanded the applications of Oxcarbazepine N-Sulfate. Nanoparticle formulations and transdermal patches are being developed to improve patient compliance and reduce gastrointestinal adverse effects associated with oral administration. These innovations hold promise for enhancing the overall efficacy and tolerability of the drug.

The regulatory landscape for Oxcarbazepine N-Sulfate is evolving as more data becomes available on its safety and efficacy. Regulatory agencies are closely monitoring clinical trial results to determine its place in current treatment guidelines. The growing body of evidence supporting its use is likely to lead to broader approval and utilization in clinical practice.

In conclusion, Oxcarbazepine N-Sulfate (CAS No. 1159977-54-4) represents a significant advancement in anticonvulsant therapy. Its unique chemical structure, improved pharmacokinetics, and potential neuroprotective effects make it a valuable asset in the management of neurological disorders. As research continues to uncover new applications and delivery methods, this compound is poised to play an increasingly important role in modern medicine.